Cas no 72404-04-7 (10H-Phenoxazine, 2-methyl-)

10H-Phenoxazine, 2-methyl- structure
10H-Phenoxazine, 2-methyl- structure
Product Name:10H-Phenoxazine, 2-methyl-
CAS No:72404-04-7
MF:C13H11NO
MW:197.232543230057
CID:544017
PubChem ID:12569074
Update Time:2025-04-19

10H-Phenoxazine, 2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenoxazine, 2-methyl-
    • 2-methyl-10H-phenoxazine
    • SCHEMBL11537050
    • DTXSID50502882
    • 72404-04-7
    • Inchi: 1S/C13H11NO/c1-9-6-7-13-11(8-9)14-10-4-2-3-5-12(10)15-13/h2-8,14H,1H3
    • InChI Key: XTLFOIVDMKTDED-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2NC2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 197.08413
  • Monoisotopic Mass: 197.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26
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